Cas no 2228350-10-3 (4-(2-fluoro-6-methylphenyl)butan-1-amine)

• Product Name: 4-(2-fluoro-6-methylphenyl)butan-1-amine
• CAS No: 2228350-10-3
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 6111046
• PubChem ID: 165971361
• Update Time: 2025-05-19

4-(2-fluoro-6-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-6-methylphenyl)butan-1-amine
• 2228350-10-3
• EN300-1750390

• Inchi： 1S/C11H16FN/c1-9-5-4-7-11(12)10(9)6-2-3-8-13/h4-5,7H,2-3,6,8,13H2,1H3
• InChI Key： GOVSRAIGPVVQSW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1CCCCN

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2-fluoro-6-methylphenyl)butan-1-amine

4-(2-fluoro-6-methylphenyl)butan-1-amine: A Comprehensive Overview

The compound 4-(2-fluoro-6-methylphenyl)butan-1-amine, identified by the CAS number 2228350-10-3, is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound, often referred to as FMB Amine, has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug development.

Recent studies have highlighted the importance of 4-(2-fluoro-6-methylphenyl)butan-1-amine in the development of novel materials with enhanced electronic properties. Researchers have explored its role in the synthesis of conjugated polymers, which are critical components in organic electronics, such as light-emitting diodes (LEDs) and flexible displays. The presence of the fluoro group at the 2-position and the methyl group at the 6-position of the phenyl ring introduces unique electronic effects that can be exploited for tuning the optical and electrical properties of these materials.

In addition to its role in materials science, 4-(2-fluoro-6-methylphenyl)butan-1-amine has shown promise in medicinal chemistry. Its structure, featuring a butanamine backbone attached to a substituted phenyl group, makes it an attractive candidate for drug design. Recent research has focused on its potential as a lead compound for developing inhibitors against various enzymes involved in disease pathways. The substitution pattern on the phenyl ring allows for fine-tuning of pharmacokinetic properties, such as bioavailability and metabolic stability.

The synthesis of 4-(2-fluoro-6-methylphenyl)butan-1-amine involves a multi-step process that typically begins with the preparation of the substituted aniline derivative followed by alkylation to introduce the butanamine chain. This approach ensures high purity and structural integrity, which are essential for its application in demanding fields like pharmaceuticals and electronics.

From an environmental standpoint, studies have been conducted to assess the biodegradability and ecological impact of FMB Amine. These studies are crucial for ensuring that its use does not pose significant risks to ecosystems or human health. Preliminary findings suggest that under controlled conditions, the compound exhibits moderate biodegradability, though further research is needed to fully understand its environmental fate.

In conclusion, 4-(2-fluoro-6-methylphenyl)butan-1-amines is a compound with multifaceted applications across various scientific domains. Its unique structure enables it to serve as a building block for advanced materials and potential therapeutic agents. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in both academic and industrial settings.